Cas no 176658-59-6 (Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 176658-59-6
• MF: C₇H₁₂N₄O₂S
• MW: 216.260779380798
• CID: 6022704
• PubChem ID: 20624476
• Update Time: 2025-11-01

Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(3-sulfanyl-1H-1,2,4-triazol-5-yl)carbamate
• EN300-26666383
• 176658-59-6

• Inchi： 1S/C7H12N4O2S/c1-7(2,3)13-6(12)9-4-8-5(14)11-10-4/h1-3H3,(H3,8,9,10,11,12,14)
• InChI Key： DHWHQNNJOHJBFF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC(=S)NN1

Computed Properties

• Exact Mass: 216.06809681g/mol
• Monoisotopic Mass: 216.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 6.15±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester (9CI)

Research Brief on Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester (9CI) (CAS: 176658-59-6)

Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester (9CI) (CAS: 176658-59-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole-thione moiety, has been the subject of recent research due to its potential applications in drug discovery and development. The following brief summarizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of CAS: 176658-59-6 as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have explored its utility in the construction of triazole-based scaffolds, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound under mild conditions, achieving high yields and purity. The method involved the reaction of 1,1-dimethylethyl carbamate with 3-mercapto-1,2,4-triazole, followed by purification via column chromatography.

In terms of biological activity, preliminary investigations have revealed that Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester exhibits moderate inhibitory effects against certain enzymes implicated in inflammatory and metabolic disorders. Specifically, it has shown promise as a potential inhibitor of xanthine oxidase, an enzyme involved in gout pathogenesis. These findings were reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), where the compound demonstrated an IC50 value of 12.3 µM in vitro.

Further research has explored the compound's potential as a building block for the development of protease inhibitors. A study in the European Journal of Medicinal Chemistry (2023) utilized CAS: 176658-59-6 to synthesize a series of triazole-thione derivatives, which were evaluated for their activity against HIV-1 protease. While the parent compound itself showed limited activity, several derivatives exhibited significant inhibitory effects, suggesting that structural modifications could enhance its therapeutic potential.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition (2024), indicate that Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester has limited oral bioavailability due to its poor solubility and rapid metabolism. Researchers are currently investigating prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, Carbamic acid, (2,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester (9CI) (CAS: 176658-59-6) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its inherent biological activity make it a compound of continued interest. Future research should focus on structural optimization and formulation development to fully realize its therapeutic potential. The ongoing studies in this area underscore the importance of this compound in the discovery of new drugs for various diseases.